molecular formula C12H15BrFN B8535028 (+/-)-3-[(4-Bromo-phenyl)-fluoro-methyl]-1-methyl-pyrrolidine

(+/-)-3-[(4-Bromo-phenyl)-fluoro-methyl]-1-methyl-pyrrolidine

Cat. No.: B8535028
M. Wt: 272.16 g/mol
InChI Key: IHYVCHGREKNHDD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(+/-)-3-[(4-Bromo-phenyl)-fluoro-methyl]-1-methyl-pyrrolidine is a useful research compound. Its molecular formula is C12H15BrFN and its molecular weight is 272.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H15BrFN

Molecular Weight

272.16 g/mol

IUPAC Name

3-[(4-bromophenyl)-fluoromethyl]-1-methylpyrrolidine

InChI

InChI=1S/C12H15BrFN/c1-15-7-6-10(8-15)12(14)9-2-4-11(13)5-3-9/h2-5,10,12H,6-8H2,1H3

InChI Key

IHYVCHGREKNHDD-UHFFFAOYSA-N

Canonical SMILES

CN1CCC(C1)C(C2=CC=C(C=C2)Br)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Cool a solution of (4-bromo-phenyl)-(1-methyl-pyrrolidin-3-yl)-methanol in CH2Cl2 (6.5 mL) to 0° C. Add slowly a solution of DAST (0.1 mL, 0.78 mmol) in CH2Cl2. Stir the mixture at RT overnight. Cool the mixture to 0° C., then carefully quench with saturated NaHCO3 (exothermic and gas evolution). Extract the aqueous layer with CH2Cl2. Dry the combined organic phases with Na2SO4, filter, and concentrate. Purify the crude material by flash chromatography, collecting all the fractions as the product does not show by UV. Elute with 5-10% MeOH (2 N NH3)/CH2Cl2 to give 0.049 g (35%) of the title compound. LC-MS/ES m/z (79Br) 272.0 [M+H]+.
Quantity
0 (± 1) mol
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reactant
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6.5 mL
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Quantity
0.1 mL
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reactant
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0 (± 1) mol
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Yield
35%

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